Cas no 71474-51-6 (2-[(3-bromophenyl)thio]Benzenemethanol)

• Product Name: 2-[(3-bromophenyl)thio]Benzenemethanol
• CAS No: 71474-51-6
• MF: C₁₃H₁₁BrOS
• MW: 295.194841623306
• CID: 2104877
• PubChem ID: 13151847
• Update Time: 2025-04-21

2-[(3-bromophenyl)thio]Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-bromophenyl)thio]Benzenemethanol
• AKOS013148717
• 71474-51-6
• DTXSID401284857
• DB-313235
• SCHEMBL11009913

• Inchi： 1S/C13H11BrOS/c14-11-5-3-6-12(8-11)16-13-7-2-1-4-10(13)9-15/h1-8,15H,9H2
• InChI Key： HKXXNSPALDFLRO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC1C=CC=CC=1CO

Computed Properties

• Exact Mass: 293.97140Da
• Monoisotopic Mass: 293.97140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5Ų